Jasmoside vs. Isojasminin Cytotoxicity
In a direct head-to-head experiment using the MTT assay, jasmoside (5) demonstrated a divergent potency profile compared to isojasminin (4). Against THP-1 leukemia cells, jasmoside was 1.85-fold more potent (IC₅₀: 27.59 vs. 51.07 µg/mL). Conversely, against HepG-2 hepatocellular carcinoma cells, isojasminin was approximately 2-fold more potent (IC₅₀: 33.49 vs. 66.47 µg/mL). The two compounds showed comparable potency against MCF-7 breast cancer cells (jasmoside: 41.32 µg/mL; isojasminin: 43.12 µg/mL) [1]. This cell-line-dependent potency inversion is a distinguishing selection criterion.
| Evidence Dimension | Cytotoxic potency (IC₅₀, µg/mL) against HepG-2, MCF-7, and THP-1 cell lines |
|---|---|
| Target Compound Data | Jasmoside: HepG-2 IC₅₀ = 66.47 ± 8.15 µg/mL; MCF-7 IC₅₀ = 41.32 ± 1.77 µg/mL; THP-1 IC₅₀ = 27.59 ± 4.63 µg/mL |
| Comparator Or Baseline | Isojasminin: HepG-2 IC₅₀ = 33.49 ± 2.32 µg/mL; MCF-7 IC₅₀ = 43.12 ± 3.02 µg/mL; THP-1 IC₅₀ = 51.07 ± 10.34 µg/mL |
| Quantified Difference | Jasmoside 1.85× more potent against THP-1; isojasminin 1.98× more potent against HepG-2; MCF-7 comparable (ratio ≈ 1.04) |
| Conditions | MTT assay; human cancer cell lines HepG-2 (hepatocellular carcinoma), MCF-7 (breast adenocarcinoma), THP-1 (acute monocytic leukemia); doxorubicin as positive control |
Why This Matters
Researchers targeting THP-1 leukemia models should prioritize jasmoside over isojasminin, while HepG-2-focused studies may find isojasminin the superior candidate, directly impacting compound procurement decisions.
- [1] Mansour, K. A., Elbermawi, A., El-Neketi, M., El-Shafae, A. M., Al-Karmalawy, A. A., & El-Mosallamy, A. E. M. K. (2022). Cytotoxic effects of extracts obtained from plants of the Oleaceae family: bio-guided isolation and molecular docking of new secoiridoids from Jasminum humile. Pharmaceutical Biology, 60(1), 1374–1383. Table 2. View Source
